Cas no 774551-96-1 (3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide)
3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-[(5-氨基-1,3,4-噻二唑-2-基)硫代]-N-苯基-丙酰胺
- 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-phenylpropanamide
- 3-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylpropanamide
- 3-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylpropanamide
- Oprea1_203135
- STK801627
- Z220146050
- propanamide, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-phenyl-
- 3-((5-Imino-4,5-dihydro-1,3,4-thiadiazol-2-yl)thio)-N-phenylpropanamide
- ZERENEX E/5111263
- propanamide, 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-phe
- 3-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenyl-propanamide
- 3-[(5-amino-1,3,4-thiadiazol-2-yl)thio]-N-phenyl-propionamide
- 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide
-
- MDL: MFCD06755981
- Inchi: 1S/C11H12N4OS2/c12-10-14-15-11(18-10)17-7-6-9(16)13-8-4-2-1-3-5-8/h1-5H,6-7H2,(H2,12,14)(H,13,16)
- InChI Key: BWQSMAVPNDQMSX-UHFFFAOYSA-N
- SMILES: S(C1=NN=C(N)S1)CCC(NC1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 274
- XLogP3: 1.7
- Topological Polar Surface Area: 134
3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A054200-500mg |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-phenylpropanamide |
774551-96-1 | 500mg |
$ 235.00 | 2022-06-08 | ||
| TRC | A054200-1000mg |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-phenylpropanamide |
774551-96-1 | 1g |
$ 390.00 | 2022-06-08 | ||
| TRC | A054200-2000mg |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-N-phenylpropanamide |
774551-96-1 | 2g |
$ 615.00 | 2022-06-08 | ||
| abcr | AB370748-500 mg |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylpropanamide |
774551-96-1 | 500MG |
€165.80 | 2023-02-04 | ||
| abcr | AB370748-1 g |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylpropanamide |
774551-96-1 | 1 g |
€197.30 | 2023-07-19 | ||
| Chemenu | CM525246-1g |
3-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylpropanamide |
774551-96-1 | 97% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM525246-5g |
3-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylpropanamide |
774551-96-1 | 97% | 5g |
$*** | 2023-05-29 | |
| abcr | AB370748-500mg |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylpropanamide; . |
774551-96-1 | 500mg |
€173.00 | 2025-04-16 | ||
| abcr | AB370748-1g |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-phenylpropanamide; . |
774551-96-1 | 1g |
€197.00 | 2025-04-16 | ||
| A2B Chem LLC | AJ02869-1g |
3-[(5-Amino-1,3,4-thiadiazol-2-yl)thio]-n-phenylpropanamide |
774551-96-1 | 95% | 1g |
$176.00 | 2024-04-19 |
3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide
Introduction to 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide and Its Significance in Modern Chemical Biology
Compounds with the CAS number 774551-96-1 and the product name 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide represent a fascinating intersection of medicinal chemistry and bioorganic synthesis. These molecules have garnered significant attention in recent years due to their potential applications in pharmaceutical development and therapeutic intervention. The structural features of this compound, particularly the presence of a thiadiazole ring system and an amide functional group, make it a versatile scaffold for designing molecules with enhanced biological activity.
The thiadiazole moiety is a well-studied pharmacophore that has been incorporated into numerous drug candidates over the past few decades. Its unique electronic properties and ability to interact with biological targets make it an attractive component in medicinal chemistry. Specifically, the 1,3,4-thiadiazole scaffold has been shown to exhibit a wide range of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The incorporation of an amino group at the 5-position further enhances its reactivity and potential for further derivatization.
The N-phenylpropanamide moiety in the compound 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide adds another layer of complexity and functionality. The amide group is a crucial pharmacophoric element that can participate in hydrogen bonding interactions with biological targets, thereby modulating binding affinity and selectivity. Additionally, the phenyl ring provides lipophilicity and can influence the overall solubility and bioavailability of the compound. This combination of structural elements makes it an excellent candidate for further exploration in drug discovery.
In recent years, there has been a surge in interest regarding the development of novel therapeutic agents targeting complex diseases such as cancer and inflammatory disorders. The compound 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide has been investigated for its potential role in modulating key signaling pathways involved in these diseases. For instance, studies have suggested that thiadiazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are often overexpressed in cancer cells. Furthermore, the amine group on the thiadiazole ring can be exploited for further functionalization to create more potent inhibitors.
The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The key steps include the formation of the thiadiazole ring through cyclocondensation reactions, followed by thiolation to introduce the thioether linkage. Subsequent amide bond formation completes the structure of 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide. These synthetic strategies not only showcase the versatility of heterocyclic chemistry but also provide a platform for generating libraries of related compounds for high-throughput screening.
The biological evaluation of this compound has revealed promising results in preclinical studies. In particular, its ability to inhibit certain enzymes has been linked to its potential therapeutic applications. For example, preliminary data suggest that it may interfere with the activity of cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting these kinases, the compound could potentially induce cell cycle arrest or apoptosis in cancer cells.
Moreover, the compound's interaction with biological targets has been investigated using computational methods such as molecular docking simulations. These studies have provided insights into how different parts of the molecule interact with their targets at an atomic level. This information is invaluable for designing next-generation derivatives with improved potency and selectivity. The use of computational tools has become an integral part of modern drug discovery pipelines due to their ability to accelerate the identification of lead compounds.
The pharmacokinetic properties of 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide are also being scrutinized to ensure its suitability for clinical development. Parameters such as solubility, stability, metabolic clearance rates, and distribution profiles are critical determinants of a drug's efficacy and safety profile. Recent studies have focused on optimizing these properties through structural modifications aimed at improving bioavailability and reducing off-target effects.
In conclusion, compounds like 3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide, identified by its CAS number 774551-96-1, represent a significant advancement in medicinal chemistry research. Their unique structural features offer numerous opportunities for therapeutic intervention across various disease areas. As our understanding of biological pathways continues to expand and synthetic methodologies evolve further refined approaches will emerge allowing us to design more effective treatments for complex diseases.
774551-96-1 (3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-phenylpropanamide) Related Products
- 329921-68-8(2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(4-bromophenyl)acetamide)
- 332114-17-7(2-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-chlorophenyl)acetamide)
- 400863-90-3(2-((5-amino-1,3,4-thiadiazol-2-yl)thio)-N-(naphthalen-2-yl)acetamide)
- 889947-81-3(3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(4-methoxyphenyl)propanamide)
- 435337-86-3(<br>2-(5-Amino-[1,3,4]thiadiazol-2-ylsulfanyl)-N-(3,4-dimethyl-phenyl)-acetamid e)
- 332412-59-6(2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(4-ethylphenyl)acetamide)
- 332114-16-6(2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide)
- 304662-71-3(2-((5-Amino-1,3,4-thiadiazol-2-yl)thio)-N-(p-tolyl)acetamide)
- 889947-90-4(3-(5-Amino-1,3,4-thiadiazol-2-yl)thio-N-(2,5-dimethylphenyl)propanamide)
- 838851-58-4(2-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]-N-(naphthalen-1-yl)propanamide)